Cas no 125290-14-4 (β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI))

β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI) structure

125290-14-4 structure

Product Name:β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI)

CAS No:125290-14-4

Molecular Formula:C₁₅H₂₄O₁₀

Molecular Weight:364.345066070557

CID:179230

β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI) Properties

Names and Identifiers

- b-D-Glucopyranoside,(1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl(9CI)
- b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl,[1S-(1a,4aa,5b,6a,7a,7aa)]-
- Physoside
- β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI)
- InChIKey： IFPSUYBBTSFRGH-UHFFFAOYSA-N
- Inchi： 1S/C15H24O10/c1-15(22)7-5(8(17)12(15)21)2-3-23-13(7)25-14-11(20)10(19)9(18)6(4-16)24-14/h2-3,5-14,16-22H,4H2,1H3
- SMILES： CC1(C2C(C=COC2OC2C(O)C(O)C(O)C(CO)O2)C(O)C1O)O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 25
XLogP3: -1.735

β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI) Related Literature

1. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
2. An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†

Congjuan He,Jiaying Zhao,Yanyi Long,Huisi Yang,Jiangbo Dong,Huan Liu,Zhikun Hu,Mei Yang Chem. Commun., 2023,59, 350-353
3. Template-confined growth of Ruddlesden–Popper perovskite micro-wire arrays for stable polarized photodetectors†

Shun-Xin Li,Guo-Ping Zhang,Hong Xia,Yi-Shi Xu,Chao Lv Nanoscale, 2019,11, 18272-18281
4. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
5. Encapsulation technology to improve biological resource recovery: recent advancements and research opportunities†

Siming Chen,William A. Arnold,Paige J. Novak Environ. Sci.: Water Res. Technol., 2021,7, 16-23
6. Reviews

Analyst, 1948,73, 183-184
7. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
8. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
9. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
10. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508

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125290-14-4 (β-D-Glucopyranoside, (1S,4aR,5R,6S,7R,7aS)-1,4a,5,6,7,7a-hexahydro-5,6,7-trihydroxy-7-methylcyclopenta[c]pyran-1-yl (9CI)) Related Products

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